In this study, we report on the novel growth of nanodiamond composite (NDC) films on titanium (Ti) substrates using the coaxial arc plasma deposition (CAPD) at room temperature, which offers several advantages over conventional growth techniques. CAPD employs a unique coaxial arc plasma gun structure that provides a supersaturated condition of highly energetic carbon ions (C+) for ultrafast quenching on the substrate, promoting the growth of nanodiamond grains. This allows for NDC films’ growth on diverse substrates without the need for initial seeding or substrate heating. However, the growth of NDC films on Ti substrates at room temperature is challenging due to the native oxide layer (TiO2). Here, we grew NDC films on Ti substrates using three different pretreatments: (i) hydrofluoric acid (HF) etching, (ii) insertion of a titanium carbide (TiC) intermediate layer, and (iii) in situ Ar+ plasma etching. The morphology and structure of the grown NDC films were examined by 3D laser, high-resolution scanning electron microscopies (HR-SEM), Raman, and x-ray photoelectron (XPS) spectroscopies. Our results demonstrate that in situ Ar+ plasma etching is the most effective pretreatment method for completely removing the native TiO2 layer compared to the other two ex situ pretreatments, in which re-oxidation is more likely to occur after these pretreatments. Furthermore, NDC films grown using the hybrid Ar+ ion etching gun (IG) and CAPD exhibit the highest sp 3 content (63%) and adhesion strength (16 N).

Composite nanomaterials based on silver nanoparticles (AgNPs) are considered promising antimicrobial agents due to their excellent antimicrobial activity. The aim of this work is to develop bacterial cellulose (BC) composites that act synergistically with AgNPs. BC@AgNPs composites were developed using an ex-situ composite development strategy and evaluated for their structural characteristics and antimicrobial activities. Field emission scanning electron microscopy (FESEM) showed impregnation of AgNPs into the porous BC network. The composite formulation was also confirmed by x-ray diffraction (XRD) analysis, which showed the presence of additional crystalline peaks along with those of the pure BC. Bactericidal tests of BC@AgNPs nanocomposites against common pathogens, including Gram-negative Escherichia coli and Gram-positive Staphylococcus aureus, showed a significant reduction in their growth compared to pure BC. These results suggest that the synthesized BC@AgNPs composites could be promising antibacterial materials for potential applications in a wide range of medical and environmental applications.

In aviation kerosene hydrogenation unit, the 15CrMo steel with good resistance to hydrogen embrittlement performed obvious pitting corrosion with certain micro-cracks in H2/H2S environment. In this paper, the failure behavior of 15CrMo steel in H2/H2S environment had been studied using electrochemical method and microscopic morphology. The results showed that within 10 days, the 15CrMo steel performed good resistance with a smaller max pit depth (15.48 μm on the 10th day) in H2/H2S environment, proved by the passivation zone (−0.75 ∼ −0.62 V on 10th day). Furthermore, 15CrMo steel exhibited activated corrosion with a significantly increasing max pit depth and corrosion current density, especially, reaching 131.91 μm and 17.29 μA m−2 on 30th day. Moreover, the stress corrosion cracking caused by H2S appeared on 30th day.

Collagen is a type of natural biopolymer material, which is widely used in tissue engineering and medicine owing to its exceptional properties such as biodegradability, biocompatibility, hemostatic properties, and low immunogenicity. Collagens from different sources can differ in type, structure, and function. In this study, collagen was extracted from swim bladder and bovine Achilles tendon by acid-enzyme binding method at low temperature. UV spectrum, Fourier transform infrared spectrum, sodium dodecyl sulfate–polyacrylamide gel electrophoresis, scanning electron microscope, and differential scanning calorimetry were used to characterize these two collagens. The blood compatibility and cytotoxicity of the two kinds of collagen were studied.The results showed that the collagens from the two sources belong to the characteristics of type I collagen and had biological safety. Their differences in structure and thermal stability can provide a theoretical basis for the selection of collagen in practical application.

Electrokinetics effectively removes contaminants, but its field-scale applications are limited mainly due to its high energy cost. In previous studies, the energy consumption was determined either by changing the soil’s specimens initial salt concentration while keeping the treatment time fixed or by changing the treatment time and keeping the same initial salt concentrations for all the specimens. Since both the initial salt concentration and treatment time are important parameters in determining reclamation cost, therefore, in this study, the soil specimens intentionally contaminated with different concentrations of sodium chloride (NaCl), i.e., varying from 3.7 to 15.5 g kg−1, were exposed to a constant DC electric field of 1 V cm−1 for different time durations, i.e., varying from 6 to 72 h. The results show that electroosmotic flow (EOF) was directed from the anode to the cathode and higher for specimens contaminated with relatively low salt concentration, i.e., up to 7.6 g kg−1. Therefore, for these specimens, due to the combined effect of electroosmosis and electromigration, the removal of Na+ was higher than the Cl−. However, for the specimen contaminated with a higher salt concentration, i.e., 15.5 g kg−1, the Cl− removal exceeded Na+ due to the marginalization of EOF. Regardless of initial salt concentration, the electroosmotic flow and salt ions removal rates decreased with increasing treatment time, which might be attributed to the development of acidic and alkaline environments in soil. The collision of acidic and alkaline fronts resulted in a large potential gradient in a narrow soil region of pH jump, diminishing it everywhere else. This nonlinearity in the electric potential distribution in soil reduced the EOF and electromigration of salt ions.

The piezoelectric coefficient of intrinsic AlN is not meeting the demand from some high-performance applications in MEMS compared with the commercialized piezoelectric ceramics. Therefore, we conducted a first principles calculation investigation of the piezoelectric properties of Mg-Hf co-doped AlN structures with the same doping proportion (Mg x/2Hf x/2Al1−x N) to further improve the performance of AlN materials. The analysis results suggested the co-doped structures show decreased band gap values with a non-symmetrical charges assignation. Consequently, both the elastic constant C 33 and Young’s modulus are largely reduced. Furthermore, the co-doped structure shows a drastically improved piezoelectric coefficient d 33 compared with intrinsic AlN.

Sr1-xGdxTiO3 (0.00 ≤ x ≤ 0.11) ceramics by the addition of Gd3+ on A-sites, were processed and fabricated through the conventional sintering method and optimised the sintering temperature at 1390 °C–1470 °C for 2 h. The experimentation shows that all ceramics are possessed by cubic structure, in which the increment of Gd3+ content, in terms of x, decreases the lattice parameters of the ceramics, as well as affects the grain size. Comparing the results to pure SrTiO3 (STO) compounds, the addition of Gd3+ lowers the mass loss, increased the conductivity as well as permittivity by decreasing the dielectric losses at lower frequencies. The x = 0.03 and 0.01 evidenced the maximum Seeback Coefficient, ∼281 μV K−1 at ∼370 K confirming the higher carrier concentration. Also, the magnetic properties as a function of Gd3+ ions doped with STO showed gradual improvement, showing maximum saturation with the maximum concentration of x.

In this paper,the influence of different Zr addition amounts on the microstructure and tensile properties of A356 alloy modified by 0.3 wt%Yb in cast state and T6 heat-treated state were systematically investigated. The results show that adding Zr on the basis of 0.3 wt%Yb can further refine α-Al and eutectic Si branches. When the content of Zr is 0.25 wt%, α-Al has the smallest grain size of 133 μm, and the aspect ratio of eutectic Si is 1.6. However, the addition of excessive Zr will weaken the modified effect of Yb and make the eutectic Si start coarsening. The addition of Zr forms the (Al,Si)3(Zr,Ti) phase with Ti in the alloy, provides the heterogeneous nucleation base, increases the number of α-Al grains, and refines the α-Al matrix. After T6 heat treatment, the eutectic Si is further spheroidized and the aspect ratio decreases to 1.3. The tensile strength and elongation of A356 alloy with Yb and Zr under cast condition are 187.4 MPa and 5.6% respectively, which are 10.4% and 36.6% higher than those without Zr. The tensile strength and elongation of the alloy after T6 heat treatment are 296.3 MPa and 9.2% respectively, which are 8.2% and 27.7% higher than those of the alloy without Zr after the same heat treatment.

Bulk amorphous alloys, as a material with broad application prospects, are highly expected in many cutting-edge applications. However, its plastic deformation relies on highly localized shear bands, resulting in brittle fracture characteristics of materials with low plastic strain as a whole. Therefore, strengthening and toughening of amorphous alloys is one of the key topics in the research of amorphous applications. In this paper, the effects of different isothermal annealing temperature on the microstructure and uniaxial compression properties of Cu45Zr45Ag7Al3 amorphous alloy were studied by means of differential scanning calorimetry (DSC), X-ray diffraction (XRD) and transmission electron microscopy (TEM). The results show that Cu10Zr7, AlCu2Zr, Cu8Zr3 and Al2Zr phases precipitated successively from the amorphous alloy matrix with the increase of annealing temperature, and the fracture strength and plastic strain increased first and then decreased; At an isothermal annealing temperature of 741 K, the precipitated nanocrystalline Cu10Zr7 phase can improve the fracture strength of the alloy; when the annealing temperature rises to 746 K, the strength of the alloy decreases slightly, but the plasticity increases; with the continuous increase of annealing temperature, the plasticity of the alloy decreases and the strength continues to increase; As the annealing temperature continues to increase, the fracture strength of the alloy decreases, exhibiting significant brittle fracture characteristics.

In this study, silver-substituted cobalt ferrite (Ag0.02Co0.98Fe2O4) nanoparticles were successfully sensitized by the coprecipitation method. Annealing temperature treatment was used to modify the physical properties, i.e., 200 °C, 300 °C, 400 °C, and 500 °C. XRD analysis showed an increase in the annealing temperature, the crystallite size increased from 19.78 to 24.11 nm, and the grain size increased from 54.75 to 61.39 nm. The FTIR spectrum showed two prominent absorption bands around k ∼577 and k ∼381 cm−1, allowing metal oxide absorption in the tetrahedral and octahedral sites. There is a redistribution of cations which is more significant at the tetrahedral sites than at octahedral sites, toward a perfect spinel structure. An increased annealing temperature increased the saturation magnetization and coercive field from 31.80 to 50.60 emu g−1 and 651 to 1,077 Oe, respectively, attributable to an increase in the magnetocrystalline anisotropy constant. The evaluation of S. aureus and E. coli showed that Ag0.02Co0.98Fe2O4 indicated the zone of inhibition (ZOI) around the disks due to its antibacterial properties. The most significant on S.aureus and E.coli were 12.73 mm (mortality of 88%) and 12.43 mm (mortality of 80%), respectively, for Ag0.02Co0.98Fe2O4 annealed at 200 °C that have the minor grain size materials.